Cas no 2229307-52-0 (4-1-(aminooxy)propan-2-ylbenzene-1,3-diol)
4-1-(aminooxy)propan-2-ylbenzene-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol
- 2229307-52-0
- 4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol
- EN300-1766006
-
- Inchi: 1S/C9H13NO3/c1-6(5-13-10)8-3-2-7(11)4-9(8)12/h2-4,6,11-12H,5,10H2,1H3
- InChI Key: XLYOZRWOIDAZGF-UHFFFAOYSA-N
- SMILES: O(CC(C)C1C=CC(=CC=1O)O)N
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.7Ų
4-1-(aminooxy)propan-2-ylbenzene-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1766006-0.05g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1766006-0.1g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1766006-0.25g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1766006-0.5g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1766006-1.0g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 1g |
$1343.0 | 2023-06-03 | ||
| Enamine | EN300-1766006-2.5g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1766006-5.0g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 5g |
$3894.0 | 2023-06-03 | ||
| Enamine | EN300-1766006-10.0g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 10g |
$5774.0 | 2023-06-03 | ||
| Enamine | EN300-1766006-1g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1766006-5g |
4-[1-(aminooxy)propan-2-yl]benzene-1,3-diol |
2229307-52-0 | 5g |
$3894.0 | 2023-09-20 |
4-1-(aminooxy)propan-2-ylbenzene-1,3-diol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol
Professional Introduction to Compound with CAS No. 2229307-52-0 and Product Name: 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol
The compound with the CAS number 2229307-52-0 and the product name 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol incorporates a benzenediol moiety linked to an aminooxy-substituted propanyl group, which endows it with distinct chemical and biological properties.
In recent years, the exploration of novel heterocyclic compounds has been a focal point in synthetic organic chemistry. The presence of both hydroxyl and aminooxy functional groups in 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol makes it a versatile intermediate for the synthesis of more complex molecules. These functional groups are particularly valuable in the development of bioactive compounds due to their ability to participate in various chemical reactions, including nucleophilic substitution, condensation reactions, and metal coordination.
One of the most compelling aspects of 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol is its potential as a precursor in the synthesis of pharmacologically active agents. The benzenediol moiety is well-known for its role in the development of antioxidants and anti-inflammatory drugs, while the aminooxy group can be utilized to form amides or esters, which are common motifs in drug molecules. This dual functionality makes 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol a promising candidate for further derivatization into novel therapeutic agents.
Recent studies have highlighted the importance of molecular diversity in drug discovery. Compounds like 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol contribute to this diversity by offering unique structural scaffolds that can be modified to target specific biological pathways. For instance, modifications at the propanyl group could lead to compounds with enhanced solubility or improved metabolic stability, while alterations at the benzenediol moiety might enhance binding affinity to biological targets.
The synthesis of 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of the aminooxy group requires careful control of reaction conditions to prevent unwanted side products. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in synthetic organic chemistry over recent decades.
In addition to its synthetic appeal, 4-1-(aminooxy)propan-2-ylbenzene-1,3-diol has shown promise in preliminary biological evaluations. The presence of multiple functional groups provides multiple sites for interaction with biological targets, making it a valuable scaffold for structure-based drug design. Computational studies have been instrumental in predicting potential binding modes of this compound with target proteins, guiding experimental efforts toward more effective derivatives.
The benzenediol moiety is particularly interesting from a biological perspective due to its ability to act as a hydrogen bond acceptor and donor. This property is crucial for achieving high affinity interactions with biological macromolecules such as enzymes and receptors. Furthermore, the aminooxy group can participate in hydrogen bonding or form intramolecular hydrogen bonds, which can stabilize specific conformations of the molecule. These interactions are critical for optimizing pharmacological activity and minimizing off-target effects.
Recent advancements in green chemistry have also influenced the synthesis of 4-1-(aminooxy)propan-2-ylenzene - 1 , 3 - diol . Sustainable synthetic routes that minimize waste and energy consumption are being actively explored. For example, catalytic methods that employ recyclable catalysts or biocatalytic approaches that utilize enzymes have been investigated. These approaches not only align with environmental concerns but also improve the economic feasibility of producing complex molecules like 4 - 1 - ( amino o xy ) - p rop an - 2 - ylbe n zene - 1 , 3 - di ol on an industrial scale.
The potential applications of 4 - 1 - ( amino o xy ) - p rop an - 2 - ylbe n zene - 1 , 3 - di ol extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique structural features of this compound make it suitable for developing novel polymers or functional materials with specific properties. Additionally, derivatives of this compound could serve as intermediates for synthesizing agrochemicals that exhibit enhanced efficacy while reducing environmental impact.
In conclusion,4 - 1 - ( amino o xy ) - p rop an - 2 - ylbe n zene - 1 , 3 - di ol (CAS No. 2229307 -52 -0) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and versatile functional groups make it a valuable scaffold for developing novel bioactive compounds. The progress made in its synthesis and preliminary biological evaluations underscores its potential as a key intermediate in drug discovery and other chemical applications. As research continues to uncover new possibilities for this compound,4 - 1 - ( amino o xy ) - p rop an - 2 - ylbe n zene - 1 , di ol is poised to play an increasingly important role in addressing global challenges in health and sustainability.
2229307-52-0 (4-1-(aminooxy)propan-2-ylbenzene-1,3-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)